![molecular formula C22H19BrN2O3 B3730131 N'-(3-bromo-5-ethoxy-4-hydroxybenzylidene)-4-biphenylcarbohydrazide](/img/structure/B3730131.png)
N'-(3-bromo-5-ethoxy-4-hydroxybenzylidene)-4-biphenylcarbohydrazide
Overview
Description
N'-(3-bromo-5-ethoxy-4-hydroxybenzylidene)-4-biphenylcarbohydrazide, also known as BEH, is a synthetic organic compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N'-(3-bromo-5-ethoxy-4-hydroxybenzylidene)-4-biphenylcarbohydrazide is not fully understood. However, it is believed to exert its pharmacological effects by interacting with various cellular targets such as enzymes, receptors, and signaling pathways. This compound has been shown to inhibit the activity of certain enzymes such as tyrosinase, which is involved in melanin synthesis, and acetylcholinesterase, which is involved in the regulation of neurotransmitter levels.
Biochemical and physiological effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to scavenge free radicals and reduce oxidative stress, which is implicated in the pathogenesis of various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. This compound has also been shown to possess antimicrobial activity against various bacteria and fungi. Additionally, this compound has been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N'-(3-bromo-5-ethoxy-4-hydroxybenzylidene)-4-biphenylcarbohydrazide has several advantages as a research tool. It is easy to synthesize, stable, and has a high melting point, which makes it suitable for various experimental conditions. However, this compound also has some limitations. It is relatively insoluble in water, which can limit its use in aqueous solutions. Additionally, this compound has limited solubility in organic solvents, which can affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research on N'-(3-bromo-5-ethoxy-4-hydroxybenzylidene)-4-biphenylcarbohydrazide. One potential area of research is the development of novel derivatives of this compound with improved pharmacological properties. Another area of research is the investigation of the potential use of this compound as a fluorescent probe for the detection of metal ions in biological samples. Additionally, the investigation of the potential use of this compound as a corrosion inhibitor for metal surfaces is another future direction for research. Overall, the potential applications of this compound in various fields of science make it an interesting and promising area of research.
In conclusion, the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. The potential applications of this compound in various fields of science make it an interesting and promising area of research. Further studies are needed to fully understand the pharmacological properties and potential applications of this compound.
Scientific Research Applications
N'-(3-bromo-5-ethoxy-4-hydroxybenzylidene)-4-biphenylcarbohydrazide has been extensively studied for its potential applications in various fields of science. It has been reported to exhibit antioxidant, antimicrobial, anti-inflammatory, and anticancer properties. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions and as a corrosion inhibitor for metal surfaces.
properties
IUPAC Name |
N-[(Z)-(3-bromo-5-ethoxy-4-hydroxyphenyl)methylideneamino]-4-phenylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19BrN2O3/c1-2-28-20-13-15(12-19(23)21(20)26)14-24-25-22(27)18-10-8-17(9-11-18)16-6-4-3-5-7-16/h3-14,26H,2H2,1H3,(H,25,27)/b24-14- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISBCTWRDODTVDO-OYKKKHCWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=NNC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C(=CC(=C1)/C=N\NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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